Cas no 63399-37-1 (3-Acetoxy-8(17),13E-labdadien-15-oic acid)

• Product Name: 3-Acetoxy-8(17),13E-labdadien-15-oic acid
• CAS No: 63399-37-1
• MF: C₂₂H₃₄O₄
• MW: 362.50300
• CID: 836891
• PubChem ID: 73188493
• Update Time: 2024-11-04

3-Acetoxy-8(17),13E-labdadien-15-oic acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetoxy-8(17),13E-labdadien-15-oic acid
• (2E)-5-[(1S,4aR,6S,8aR)-6-Acetoxy-5,5,8a-trimethyl-2-methylenedec ahydro-1-naphthalenyl]-3-methyl-2-pentenoic acid
• Alepterolic acid acetate
• [ "Alepterolic acid acetate" ]
• FS-8904
• BDBM50049429
• 63399-37-1
• (E)-5-[(1S,4aR,6S,8aR)-6-acetyloxy-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-3-methylpent-2-enoic acid
• CHEMBL3315351
• 109362-69-8
• EX-A9174K
• 3-Acetoxycopalic acid

• Inchi： InChI=1S/C22H34O4/c1-14(13-20(24)25)7-9-17-15(2)8-10-18-21(4,5)19(26-16(3)23)11-12-22(17,18)6/h13,17-19H,2,7-12H2,1,3-6H3,(H,24,25)/b14-13+/t17-,18-,19-,22+/m0/s1
• InChI Key： OMNJRQNCWHCCBZ-BULWIKRESA-N
• SMILES： CC(=CC(=O)O)CCC1C(=C)CCC2C1(CCC(C2(C)C)OC(=O)C)C

Computed Properties

• Exact Mass: 362.24600
• Monoisotopic Mass: 362.24570956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 465.4±45.0 °C at 760 mmHg
• Flash Point: 151.2±22.2 °C
• PSA: 63.60000
• LogP: 5.13790
• Vapor Pressure: 0.0±2.5 mmHg at 25°C

3-Acetoxy-8(17),13E-labdadien-15-oic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids